4-Dodecylbenzenesulfonic acid (DBSA) promoted solvent-free diversity-oriented synthesis of primary carbamates, S-thiocarbamates and ureas†
RSC Advances Pub Date: 2015-09-03 DOI: 10.1039/C5RA14528G
Abstract
A simple and highly efficient solvent-free method for the conversion of alcohols, phenols, thiols and amines to primary carbamates, S-thiocarbamates and ureas in the presence of 4-dodecylbenzenesulfonic acid (DBSA) as a cheap and green Brønsted acid reagent has been described. All products were obtained in good to excellent yields and characterized using FT-IR, 1H- and 13C-NMR, MS and CHNS techniques.
Recommended Literature
- [1] A method of finding the molecular constitution of certain liquid and solid intermetallic solutions
- [2] Eire. Report of the State Chemist for the year ended March 31st, 1940
- [3] Construction of a hollow nickel–magnesium ferrite decorated nitrogen-doped reduced graphene oxide composite aerogel for highly efficient and broadband microwave absorption†
- [4] Messenger RNA/polymeric carrier nanoparticles for delivery of heme oxygenase-1 gene in the post-ischemic brain†
- [5] Nitrogen and phosphorus dual-doped graphene as a metal-free high-efficiency electrocatalyst for triiodide reduction†
- [6] High-χ diblock copolymers containing poly(vinylpyridine-N-oxide) segments†
- [7] Titanate nanotubes-bonded organosulfonic acid as solid acid catalyst for synthesis of butyl levulinate†
- [8] Probing the initiation of voltage decay in Li-rich layered cathode materials at the atomic scale†
- [9] Magnetic BiFeO3 decorated UiO-66 as a p–n heterojunction photocatalyst for simultaneous degradation of a binary mixture of anionic and cationic dyes
- [10] Tuned biodegradation using poly(hydroxybutyrate-co-valerate) nanobiohybrids: Emerging biomaterials for tissue engineering and drug delivery†
